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Compound of Interest

Compound Name: 1,3-Dibromobenzene

Cat. No.: B047543

Essential Safety and Handling Guide for 1,3-
Dibromobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for the handling of 1,3-Dibromobenzene (CAS No. 108-36-1). Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

1,3-Dibromobenzene is a combustible liquid that can cause skin and serious eye irritation, and
may also cause respiratory irritation.[1][2][3] It is crucial to use appropriate personal protective
equipment (PPE) to prevent exposure.

Table 1: Personal Protective Equipment (PPE) for Handling 1,3-Dibromobenzene
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PPE Category

Specifications

Eye and Face Protection

Chemical safety goggles or safety glasses with
side-shields conforming to EN166 or OSHA 29
CFR 1910.133 standards.[2][4] A face shield

may be required for splash hazards.

Skin Protection

Solvent-resistant gloves (e.g., nitrile rubber,
Viton®) inspected before use.[5] A flame-
resistant lab coat worn over cotton clothing and
buttoned.[6] A chemical-resistant apron for

splash hazards.[6]

Respiratory Protection

Use in a well-ventilated area or a chemical fume
hood is mandatory.[2][6] If engineering controls
are insufficient, a NIOSH-approved respirator

with organic vapor cartridges is required.[4][6]

Foot Protection

Closed-toe, closed-heel shoes made of a non-

porous material.[6]

Physical and Chemical Properties

Understanding the physical and chemical properties of 1,3-Dibromobenzene is essential for

safe handling and storage.

Table 2: Physical and Chemical Properties of 1,3-Dibromobenzene
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Property Value

Appearance Colorless to light brown clear liquid[4]
Molecular Formula CeHaBr2

Molecular Weight 235.90 g/mol [7]

Boiling Point 218-219 °C[8]

Melting Point -7 °C[8]

Flash Point 93.4 °C (200.1 °F) - closed cup[8]
Density 1.952 g/mL at 25 °C[8]

Vapor Pressure 7 hPa at 66 °C[4]

Water Solubility 0.068 g/L[4]

InChl Key JSRLURSZEMLAFO-UHFFFAQOYSA-NI[8]

Operational Plan: Step-by-Step Handling Protocol

3.1. Preparation and Engineering Controls:

o Work Area: All work with 1,3-Dibromobenzene must be conducted in a designated area,
such as a chemical fume hood.[6] Ensure the work area is clean and free of incompatible

materials, particularly strong oxidizing agents.[2][5]

o Emergency Equipment: Verify that a safety shower and eyewash station are readily
accessible and operational.[2][6] Have appropriate fire extinguishing media (e.g., COz, dry
chemical, or foam) available.[6]

3.2. Handling the Chemical:
« Don PPE: Before handling, put on all required PPE as detailed in Table 1.

o Dispensing: Carefully weigh or measure the compound within the fume hood. Use non-

sparking tools.[6]
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o During Reaction: Keep reaction vessels properly contained and shielded.
3.3. Storage:

o Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[2][4]

[5]
o Keep containers tightly closed.[2][4][5]
o Store away from incompatible materials such as strong oxidizing agents.[2][5]
Spill Management Plan
In the event of a spill, follow these steps to ensure a safe and effective cleanup.
4.1. Immediate Actions:
o Alert Personnel: Immediately alert others in the vicinity.
» Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.
¢ Ventilate: Increase ventilation to the area by opening sashes in fume hoods.

4.2. Spill Cleanup Procedure:

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[9] Do
not use combustible materials like paper towels to absorb the spill.[10]

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled,
and closed container for hazardous waste disposal.[4][11]

Decontaminate the spill area with a suitable solvent, followed by washing with soap and
water.

Dispose of all contaminated materials as hazardous waste in accordance with local, state,
and federal regulations.[4][12]
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Caption: Workflow for handling a 1,3-Dibromobenzene spill.

First Aid Measures

Immediate medical attention is required in case of exposure.

Table 3: First Aid Procedures for 1,3-Dibromobenzene Exposure

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Consult a physician.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes and

consult a physician.[4]

Ingestion

DO NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[4]

Disposal Plan

All waste containing 1,3-Dibromobenzene must be treated as hazardous waste.

o Waste Collection: Collect all waste, including contaminated absorbent materials and

disposable PPE, in a designated, properly labeled, and sealed container.

» Disposal: Dispose of the hazardous waste through a licensed disposal company.[4] Do not

dispose of it down the drain.[4] Follow all local, state, and federal regulations for hazardous

waste disposal.[2] Contaminated packaging should also be disposed of as unused product.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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